![molecular formula C31H33N3O2 B1240812 3-(Diphenylmethylene)-1-[4-(4-phenyl-1-piperazinyl)butyl]pyrrolidine-2,5-dione](/img/structure/B1240812.png)
3-(Diphenylmethylene)-1-[4-(4-phenyl-1-piperazinyl)butyl]pyrrolidine-2,5-dione
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Overview
Description
3-(diphenylmethylene)-1-[4-(4-phenyl-1-piperazinyl)butyl]pyrrolidine-2,5-dione is a diarylmethane.
Scientific Research Applications
Absorption and Fluorescence Properties
A study by Lun̆ák et al. (2011) explored the absorption and fluorescence spectra of soluble derivatives of 3,6-diphenyl-2,5-dihydro-pyrrolo[3,4-c]pyrrole-1,4-dione. These compounds exhibited small solvatochromism of absorption and moderate positive solvatochromism of fluorescence, especially when substituted by strong electron-donating piperidino substituents. Their fluorescence in polycrystalline solid-state covered a wide range in the visible and near-infrared region, suggesting potential applications in optical materials and sensors (Lun̆ák et al., 2011).
Synthesis and Lipophilicity
Rybka et al. (2017) described the synthesis of a new series of 1,3-substituted pyrrolidine-2,5-dione derivatives, with potential for diverse applications. Their study focused on the lipophilicity of these synthesized compounds, which is a critical factor in determining their potential for various biomedical and chemical applications (Rybka et al., 2017).
Anticonvulsant Properties
Kamiński et al. (2013) synthesized new derivatives of 3-phenyl-3-methyl- and 3,3-dimethyl-pyrrolidine-2,5-diones and evaluated their anticonvulsant activity. This research demonstrated the potential therapeutic applications of these compounds in treating seizures (Kamiński et al., 2013).
Photoluminescent Properties
Beyerlein and Tieke (2000) synthesized π-conjugated polymers containing 1,4-dioxo-3,6-diphenylpyrrolo[3,4-c]pyrrole (DPP) units, demonstrating their strong photoluminescence and potential for use in electronic applications (Beyerlein & Tieke, 2000).
Structural Studies
Singh and Vijayan (1977) conducted structural studies on phenylbutazone and its complex with piperazine, providing insights into molecular geometry and interactions relevant to biological activity and drug design (Singh & Vijayan, 1977).
properties
Molecular Formula |
C31H33N3O2 |
---|---|
Molecular Weight |
479.6 g/mol |
IUPAC Name |
3-benzhydrylidene-1-[4-(4-phenylpiperazin-1-yl)butyl]pyrrolidine-2,5-dione |
InChI |
InChI=1S/C31H33N3O2/c35-29-24-28(30(25-12-4-1-5-13-25)26-14-6-2-7-15-26)31(36)34(29)19-11-10-18-32-20-22-33(23-21-32)27-16-8-3-9-17-27/h1-9,12-17H,10-11,18-24H2 |
InChI Key |
QFESFPVBIJPECI-UHFFFAOYSA-N |
Canonical SMILES |
C1CN(CCN1CCCCN2C(=O)CC(=C(C3=CC=CC=C3)C4=CC=CC=C4)C2=O)C5=CC=CC=C5 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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